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Compound of Interest

Compound Name: NPEC-caged-(S)-AMPA

Cat. No.: B560274

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
NPEC-caged-(S)-AMPA, a photolabile agonist of the AMPA receptor. Adherence to these
procedures is critical to ensure personnel safety and compliance with environmental
regulations. This guide is intended for researchers, scientists, and drug development
professionals familiar with handling chemical reagents in a laboratory setting.

Chemical and Physical Data

A summary of the key quantitative data for NPEC-caged-(S)-AMPA is presented below. This
information is crucial for safe handling and in the event of an emergency.
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Property Value Reference
Molecular Formula C16H17N30s [1112]
Molecular Weight 379.32 g/mol [1]

CAS Number 1257323-84-4

Purity >98%

Appearance Powder

Storage Temperature -20°C

Soluble to 5 mM in water (with
Solubility gentle warming) and to 100
mM in DMSO

Disposal Protocol: A Step-by-Step Guide

The proper disposal of NPEC-caged-(S)-AMPA, like all laboratory chemicals, must be handled
systematically to minimize risks. The primary route of disposal is through a licensed hazardous
waste management company. Under no circumstances should this compound be disposed of
down the drain or in regular trash.

Personal Protective Equipment (PPE)

Before handling NPEC-caged-(S)-AMPA for any purpose, including disposal, the following
PPE is mandatory:

o Eye Protection: Chemical safety goggles.
e Hand Protection: Nitrile gloves.

» Body Protection: Laboratory coat.

Preparing for Disposal

All waste containing NPEC-caged-(S)-AMPA, whether in solid form, in solution, or as
contaminated labware, must be segregated and prepared for collection by a certified
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hazardous waste disposal service.
e Solid Waste:

o Collect any unused or expired solid NPEC-caged-(S)-AMPA in its original container or a
clearly labeled, sealed container.

o Label the container as "Hazardous Waste" and clearly indicate the contents: "NPEC-
caged-(S)-AMPA".

e Liquid Waste (Solutions):

o Collect all agueous and solvent-based solutions containing NPEC-caged-(S)-AMPA in a
dedicated, sealed, and shatter-proof container.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

o Label the container as "Hazardous Waste" and list all components, including solvents and
the estimated concentration of NPEC-caged-(S)-AMPA.

e Contaminated Labware:

o Disposable items such as pipette tips, microfuge tubes, and gloves that have come into
contact with NPEC-caged-(S)-AMPA should be collected in a designated, sealed
hazardous waste bag or container.

o Label the container as "Hazardous Waste - Contaminated Sharps/Labware" and specify
the contaminant "NPEC-caged-(S)-AMPA".

Spill Management

In the event of a spill, immediate and appropriate action is required:
o Alert Personnel: Notify others in the immediate area of the spill.

e Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.
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e Don PPE: Wear appropriate PPE as listed above.

o Containment: For a solid spill, carefully sweep or vacuum the material into a designated
hazardous waste container. Avoid generating dust. For a liquid spill, absorb with an inert
material (e.g., vermiculite, sand, or chemical absorbent pads).

o Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap
and water. Collect all cleaning materials as hazardous waste.

Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for the pickup and proper disposal of the
collected hazardous waste. Provide them with a full inventory of the waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of NPEC-caged-(S)-AMPA.
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Figure 1: Disposal Workflow for NPEC-caged-(S)-AMPA

Click to download full resolution via product page

Caption: Disposal Workflow for NPEC-caged-(S)-AMPA.
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Experimental Protocols Cited

This document is based on standard laboratory safety protocols for handling chemical waste
and does not cite specific experimental results. The procedures outlined are derived from
general best practices in chemical hygiene and waste management. Always consult your
institution's specific guidelines and the Safety Data Sheet (SDS) for any chemical before
handling. If an SDS is not readily available, treat the substance as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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